Cas no 62285-02-3 (Hexanoic acid, 2,4-dibromo-, 9,10-dibromooctadecyl ester)

• Product Name: Hexanoic acid, 2,4-dibromo-, 9,10-dibromooctadecyl ester
• CAS No: 62285-02-3
• MF: C₂₄H₄₄Br₄O₂
• MW: 684.220965385437
• CID: 450843
• PubChem ID: 71387935
• Update Time: 2025-04-19

Hexanoic acid, 2,4-dibromo-, 9,10-dibromooctadecyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2,4-dibromo-, 9,10-dibromooctadecyl ester
• 9,10-dibromooctadecyl 2,4-dibromohexanoate
• DTXSID80810028
• 62285-02-3

• Inchi： 1S/C24H44Br4O2/c1-3-5-6-7-10-13-16-21(26)22(27)17-14-11-8-9-12-15-18-30-24(29)23(28)19-20(25)4-2/h20-23H,3-19H2,1-2H3
• InChI Key： KEKQZGOCHABWCH-UHFFFAOYSA-N
• SMILES： BrC(CCCCCCCCOC(C(CC(CC)Br)Br)=O)C(CCCCCCCC)Br

Computed Properties

• Exact Mass: 680.00752
• Monoisotopic Mass: 680.00748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 22
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3